Cas no 5297-01-8 (potassium cyanide-15n)

• Product Name: potassium cyanide-15n
• CAS No: 5297-01-8
• MF: CKN
• MW: 66.10910987854
• CID: 937764
• Update Time: 2025-11-02

potassium cyanide-15n Chemical and Physical Properties

Names and Identifiers

• potassium cyanide-15n

• Inchi： 1S/CN.K/c1-2;/q-1;+1/i2+1;
• InChI Key： NNFCIKHAZHQZJG-CGOMOMTCSA-N
• SMILES： [K+].[15N]#[C-]

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 46
• Rotatable Bond Count: 4
• Complexity: 979
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 61.9

Experimental Properties

• Color/Form: Not determined
• Melting Point: >300 °C(lit.)
• Solubility: Not determined

potassium cyanide-15n Security Information

• Hazardous Material transportation number：UN 1680 6.1/PG 1
• WGK Germany：3
• Hazard Category Code： 26/27/28-32-34-50/53
• Safety Instruction： 22-36/37/39-45-61-60-29-28-7
• Hazardous Material Identification：

Additional information on potassium cyanide-15n

Potassium Cyanide-15N (CAS No. 5297-01-8): Properties, Applications, and Isotopic Significance

Potassium cyanide-15N (CAS No. 5297-01-8) is a nitrogen-15 (15N) isotopically labeled variant of potassium cyanide, a compound widely recognized for its role in chemical synthesis and research. The incorporation of the 15N isotope enhances its utility in advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, where precise isotopic labeling is crucial. This article explores the properties, applications, and scientific significance of potassium cyanide-15N, while addressing common queries and industry trends.

The chemical formula of potassium cyanide-15N is KCN, with the nitrogen atom replaced by its stable isotope, 15N. This modification does not alter the compound's fundamental chemical behavior but provides distinct advantages in traceability and detection. Researchers often seek isotopically labeled compounds like this to study reaction mechanisms, metabolic pathways, and environmental processes with higher accuracy. The demand for such specialized reagents has grown significantly, driven by advancements in pharmaceuticals, environmental science, and materials research.

One of the primary applications of potassium cyanide-15N is in NMR spectroscopy. The 15N isotope has a nuclear spin of ½, making it ideal for NMR studies. Unlike the more abundant 14N isotope, which has a nuclear spin of 1 and often produces broad NMR signals, 15N yields sharper and more resolvable peaks. This property is invaluable for elucidating molecular structures and dynamics in complex systems, such as proteins and nucleic acids. Consequently, potassium cyanide-15N is frequently used in biochemical and pharmaceutical research to label specific nitrogen sites in molecules.

Another critical use of potassium cyanide-15N is in mass spectrometry. Isotopic labeling allows researchers to distinguish between endogenous and exogenous compounds in biological samples, facilitating studies on drug metabolism, protein turnover, and nutrient cycling. For instance, in environmental science, 15N-labeled compounds are employed to trace nitrogen flow in ecosystems, helping to assess the impact of agricultural practices on nitrogen pollution. This aligns with current global concerns about sustainable farming and climate change, making potassium cyanide-15N a relevant tool for addressing these challenges.

The synthesis of potassium cyanide-15N typically involves the reaction of 15N-labeled ammonia with potassium hydroxide and carbon under controlled conditions. The process requires stringent safety measures due to the compound's reactivity. However, when handled properly, it serves as a reliable source of 15N-labeled cyanide for various experimental needs. Suppliers of isotopically labeled chemicals often provide detailed certificates of analysis, ensuring the purity and isotopic enrichment of the product, which is critical for reproducible research outcomes.

In the pharmaceutical industry, potassium cyanide-15N plays a role in the development of labeled drug candidates. By incorporating 15N into active pharmaceutical ingredients (APIs), researchers can track the compound's distribution and metabolism in preclinical studies. This approach is particularly valuable for drugs with complex pharmacokinetics or those targeting nitrogen-rich biomolecules. As personalized medicine and targeted therapies gain traction, the demand for isotopically labeled reagents like potassium cyanide-15N is expected to rise.

From a regulatory perspective, the use of potassium cyanide-15N is subject to strict guidelines to ensure safety and compliance. Researchers must adhere to institutional protocols and local regulations when handling this compound. Proper storage, disposal, and documentation are essential to mitigate risks. Despite these precautions, the scientific benefits of 15N labeling outweigh the challenges, making potassium cyanide-15N a staple in modern laboratories.

Looking ahead, the applications of potassium cyanide-15N are likely to expand with advancements in analytical technologies. For example, the integration of NMR and mass spectrometry with machine learning algorithms could unlock new possibilities for data interpretation and hypothesis testing. Additionally, the growing emphasis on green chemistry may drive innovations in the synthesis of isotopically labeled compounds, reducing waste and improving efficiency. These trends underscore the enduring relevance of potassium cyanide-15N in scientific research.

In summary, potassium cyanide-15N (CAS No. 5297-01-8) is a versatile and indispensable tool for researchers requiring precise isotopic labeling. Its applications span NMR spectroscopy, mass spectrometry, pharmaceutical development, and environmental science, aligning with contemporary scientific and societal priorities. As the demand for high-precision analytical techniques grows, potassium cyanide-15N will continue to play a pivotal role in advancing knowledge across multiple disciplines.